(2,4-Dimethoxy-phenyl)-(3-methoxy-phenyl)-methanone

• IUPAC Name: (2,4-dimethoxyphenyl)-(3-methoxyphenyl)methanone
• InChI: InChI=1S/C16H16O4/c1-18-12-6-4-5-11(9-12)16(17)14-8-7-13(19-2)10-15(14)20-3/h4-10H,1-3H3
• InChI Key: MRPJLJJQNKDWOE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)C2=CC(=CC=C2)OC)OC
• Molecular Formula: C16H16O4
• Molecular Weight: 272.29 g/mol
• CAS No.: 844-38-2

Description

The compound “(2,4-Dimethoxy-phenyl)-(3-methoxy-phenyl)-methanone” is a complex organic molecule. It likely contains two phenyl rings (aromatic six-carbon rings), each with methoxy groups (CH3O-) attached at the 2nd and 4th positions on one ring, and at the 3rd position on the other ring.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds, such as 2,4-dimethoxy phenyl chalcones, have been synthesized by Crossed-Aldol condensation of 2,4-dimethoxy phenyl and various substituted benzaldehydes.

Future Directions

While specific future directions for this compound are not directly available, research into similar compounds, such as stilbazolium derivatives, has focused on their potential for various applications in frequency conversion, electro-optic switching for high-speed information processing, second harmonic devices, optical data storage, optical switching, telecommunications, and more.

Mechanism of Action

Target of Action

The primary target of (2,4-Dimethoxy-phenyl)-(3-methoxy-phenyl)-methanone is the α7 nicotinic acetylcholine receptors (nAChRs) . These receptors are potential therapeutic targets that are widely expressed in both neuronal and non-neuronal tissues, where they are implicated in a variety of functions .

Mode of Action

The compound acts as an allosteric potentiator for α7 nAChRs . It specifically inhibits α7 nAChR-mediated increases in Ca2+ in cells . This interaction with its targets results in changes in cellular calcium levels, which can have various downstream effects .

Biochemical Pathways

The interaction of this compound with α7 nAChRs affects the calcium signaling pathway . This can influence various downstream effects, including neurotransmitter release and cellular excitability .

Pharmacokinetics

Similar compounds have been shown to have good bioavailability

Result of Action

The inhibition of α7 nAChR-mediated increases in Ca2+ by this compound can result in changes in cellular function . For example, it can affect neurotransmitter release, which can have various effects on cellular communication and overall brain function .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its target . .